![molecular formula C16H23NO2 B5404675 (3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol](/img/structure/B5404675.png)
(3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol is a chemical compound that belongs to the class of opioids. It is a synthetic compound that has been developed for research purposes. This compound has been found to have analgesic properties, which makes it a potential candidate for the treatment of pain.
Mechanism of Action
The mechanism of action of (3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol is not fully understood. However, it is believed to work by binding to the mu-opioid receptor in the brain. This results in the activation of the receptor, which leads to the inhibition of pain signals. It is also believed to work by inhibiting the release of neurotransmitters, such as dopamine, which are involved in the perception of pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include pain relief, sedation, and respiratory depression. It has also been found to have antitussive properties, which means it can suppress coughing. In addition, it has been found to have an effect on the immune system, specifically on the production of cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using (3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol in lab experiments is that it has analgesic properties, which makes it a potential candidate for the treatment of pain. It has also been found to have antitussive properties, which makes it a potential candidate for the treatment of cough. However, one limitation of using this compound in lab experiments is that it can cause respiratory depression, which can be dangerous if not monitored closely.
Future Directions
There are several future directions for the research of (3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol. One direction is to further investigate its mechanism of action and how it interacts with the mu-opioid receptor in the brain. Another direction is to investigate its potential as a treatment for anxiety and insomnia. Additionally, further research could be done to investigate its potential as a treatment for other conditions, such as neuropathic pain and cancer pain.
Synthesis Methods
The synthesis of (3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol involves several steps. The first step involves the reaction of 4-piperidone with benzyl bromide in the presence of potassium carbonate. This results in the formation of N-benzyl-4-piperidone. The second step involves the reaction of N-benzyl-4-piperidone with propionyl chloride in the presence of triethylamine. This results in the formation of N-benzyl-3-propionyl-4-piperidone. The final step involves the reduction of N-benzyl-3-propionyl-4-piperidone with sodium borohydride in the presence of acetic acid. This results in the formation of this compound.
Scientific Research Applications
(3S*,4R*)-3-benzyl-4-methyl-1-propionyl-4-piperidinol has been used in several scientific research studies. It has been found to have analgesic properties, which makes it a potential candidate for the treatment of pain. It has also been found to have antitussive properties, which makes it a potential candidate for the treatment of cough. In addition, it has been found to have sedative properties, which makes it a potential candidate for the treatment of anxiety and insomnia.
Properties
IUPAC Name |
1-[(3S,4R)-3-benzyl-4-hydroxy-4-methylpiperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-3-15(18)17-10-9-16(2,19)14(12-17)11-13-7-5-4-6-8-13/h4-8,14,19H,3,9-12H2,1-2H3/t14-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAGJAXHBILUQRY-GOEBONIOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCC(C(C1)CC2=CC=CC=C2)(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)N1CC[C@@]([C@H](C1)CC2=CC=CC=C2)(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.